Cas no 75921-69-6 (Melanotan I)

Melanotan I structure
Melanotan I structure
Product name:Melanotan I
CAS No:75921-69-6
MF:C78H111N21O19
MW:1646.84525704384
MDL:MFCD00151715
CID:59739
PubChem ID:16154396

Melanotan I Chemical and Physical Properties

Names and Identifiers

    • Melanotan-1
    • Melanotropin
    • 4-Nle-7-phe-alpha-msh
    • 4-Norleucyl-7-phenylalanine-alpha-msh
    • [Nle4, D-Phe7]-α-Melanocyte Stimulating Hormone trifluoroacetate salt
    • (Nle?00D-Phe?)-α-MSH
    • (Nle⁴,D-Phe⁷)-α-MSH
    • [Nle4,D-Phe7]-α-MSH
    • Melanotan Ⅰ Acetate
    • Melanotan I
    • [Nle4, D-Phe7] ?-MSH NDP-MSH
    • Ac-Ser-Tyr-Ser-Nle-Glu-His-DPhe-Arg-Trp-Gly-Lys-Pro-Val-NH2
    • Ac-SYS-Nle-EHfRWGKPV-NH2
    • MT-I
    • vial
    • Wiskostatin
    • Melanotan 1
    • [NLE4,D-PHE]ALPHA-MELANOCYTE STIMULATING HORMONE
    • (NLE4,D-PHE7)-ALPHA-MSH
    • [Nle4,D-Phe7]α-MSH
    • Ac-L-Ser-L-Tyr-L-Ser-L-Nle-L-Glu-L-His-D-Phe-L-Arg-L-Trp-Gly-L-Lys-L-Pro-L-Val-NH2
    • N-Ac-L-Ser-L-Tyr-L-Ser-L-Nle-L-Glu-L-His-D-Phe-L-Arg-L-Trp-Gly-L-Lys-L-Pro-L-Val-NH2
    • [Nle4,DPhe7] a-MSH, amide
    • [Nle4,DPhe7] a-MSH, amide:Melanotan Ⅰ
    • [Nle4, D-Phe7]-α-MSH, amide
    • Melanotan-I
    • Msh, 4-nle-7-phe-alpha-
    • alpha-Melanotropin, 4-L-norleucine-7-D-phenylalanine-
    • N-acteyl-L-Ser-L-Tyr-L-Ser-L-Nle-L-Glu-L-His-D-Phe-L-Arg-L-Trp-Gly-L-Lys-L-Pro-L-Val-NH2
    • 75921-69-6
    • (nle4,d-phe7)-.alpha.-msh
    • Afamelanotide; MT-I; [Nle4,D-Phe7]-alpha-MSH
    • AFAMELANOTIDE [USAN]
    • SCHEMBL22463810
    • QW68W3J66U
    • AFAMELANOTIDE [ORANGE BOOK]
    • alpha-Msh, nle(4)-phe(7)-
    • NDP-alpha-MSH
    • AC-Ser-Tyr-Ser-Nle-Glu-His-D-Phe-Arg-Trp-Gly-Lys-Pro-Val-NH2
    • [Nle4,D-Phe7]--MSH
    • .ALPHA.-MELANOTROPIN (SWINE), 4-L-NORLEUCINE-7-D-PHENYLALANINE-
    • CUV-1647
    • Afamelanotide [USAN:INN]
    • CUV 1647
    • AFAMELANOTIDE [MI]
    • EN300-18527915
    • [Nle4,D-Phe7]-alpha-MSH
    • CUV1647
    • AFAMELANOTIDE [WHO-DD]
    • Afamelanotide [INN]
    • N-acetyl-L-seryl-L-tyrosyl-L-seryl-L-norleucyl-L-alpha-glutamyl-L-histidyl-D-phenylalanyl-L-arginyl-L-tryptophylglycyl-L-lysyl-L-prolyl-L-valinamide
    • scenesse
    • (Nle4,D-Phe7)-alpha-MSH trifluoroacetate salt
    • DA-48757
    • MDL: MFCD00151715
    • Inchi: 1S/C78H111N21O19/c1-5-6-19-52(91-75(116)61(41-101)97-72(113)57(34-46-24-26-49(103)27-25-46)94-74(115)60(40-100)88-44(4)102)68(109)92-54(28-29-64(105)106)70(111)96-59(36-48-38-83-42-87-48)73(114)93-56(33-45-16-8-7-9-17-45)71(112)90-53(22-14-31-84-78(81)82)69(110)95-58(35-47-37-85-51-20-11-10-18-50(47)51)67(108)86-39-63(104)89-55(21-12-13-30-79)77(118)99-32-15-23-62(99)76(117)98-65(43(2)3)66(80)107/h7-11,16-18,20,24-27,37-38,42-43,52-62,65,85,100-101,103H,5-6,12-15,19,21-23,28-36,39-41,79H2,1-4H3,(H2,80,107)(H,83,87)(H,86,108)(H,88,102)(H,89,104)(H,90,112)(H,91,116)(H,92,109)(H,93,114)(H,94,115)(H,95,110)(H,96,111)(H,97,113)(H,98,117)(H,105,106)(H4,81,82,84)/t52-,53-,54-,55-,56+,57-,58-,59-,60-,61-,62-,65-/m0/s1
    • InChI Key: UAHFGYDRQSXQEB-LEBBXHLNSA-N
    • SMILES: C1(=CNC2C=CC=CC1=2)C[C@@H](C(=O)NCC(=O)N[C@@H](CCCCN)C(=O)N1CCC[C@H]1C(=O)N[C@H](C(=O)N)C(C)C)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](NC(=O)[C@@H](NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCCC)NC(=O)[C@H](CO)NC(=O)[C@@H](NC(=O)[C@H](CO)NC(=O)C)CC1C=CC(O)=CC=1)CC1N=CNC=1)CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 1645.84000
  • Monoisotopic Mass: 1645.83651
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 24
  • Hydrogen Bond Acceptor Count: 42
  • Heavy Atom Count: 125
  • Rotatable Bond Count: 65
  • Complexity: 3360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 643
  • Tautomer Count: 1000
  • XLogP3: -3.5

Experimental Properties

  • Color/Form: Solids.
  • Density: 1.0000
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.674
  • PSA: 642.98000
  • LogP: 3.12050
  • Solubility: Not determined.
  • pka: 4.43±0.10(Predicted)

Melanotan I Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R028087-1mg
Melanotan I
75921-69-6 95%
1mg
¥321 2024-05-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N58750-5mg
Melanotan-1
75921-69-6
5mg
¥799.0 2021-09-08
eNovation Chemicals LLC
D767010-25mg
a-Melanotropin (swine), 4-L-norleucine-7-D-phenylalanine-
75921-69-6 95%
25mg
$475 2024-06-06
AAPPTec
P000789-5mg
[Nle4,DPhe7]-alpha-Melanocyte Stimulating Hormone, amide; Melanotan
75921-69-6
5mg
$390.00 2024-07-19
LKT Labs
M7530-5 mg
[Nle4, D-Phe7]-α-Melanocyte Stimulating Hormone
75921-69-6 ≥98%
5mg
$207.60 2023-07-10
MedChemExpress
HY-N2466-10mg
Melanotan I
75921-69-6 99.75%
10mg
¥1520 2024-04-17
TargetMol Chemicals
TP1097-10mg
Melanotan I
75921-69-6 100%
10mg
¥ 1220 2024-07-19
TargetMol Chemicals
TP1097-50mg
Melanotan I
75921-69-6 100%
50mg
¥ 3170 2024-07-19
eNovation Chemicals LLC
D767010-25mg
a-Melanotropin (swine), 4-L-norleucine-7-D-phenylalanine-
75921-69-6 95%
25mg
$475 2025-02-19
LKT Labs
M7530-1mg
[Nle4, D-Phe7]-α-Melanocyte Stimulating Hormone
75921-69-6 ≥98%
1mg
$50.00 2024-05-21

Melanotan I Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:75921-69-6)Melanotan I
Order Number:A938552
Stock Status:in Stock/in Stock/in Stock/in Stock
Quantity:10mg/25mg/50mg/100mg
Purity:99%/99%/99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 15:27
Price ($):153.0/265.0/397.0/570.0

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